N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide

• IUPAC Name: N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H26N4O/c1-4-5-10-17(2)15(20)19-11-6-7-13(12-19)14-8-9-16-18(14)3/h8-9,13H,4-7,10-12H2,1-3H3
• InChI Key: OBGQNNVQTRJXLZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)C(=O)N1CCCC(C1)C2=CC=NN2C
• Molecular Formula: C15H26N4O
• Molecular Weight: 278.39 g/mol

Description

N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide, also known as BML-111, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as N-acyl amino acids and has been shown to have anti-inflammatory and analgesic properties. In recent years, there has been a growing interest in the potential use of BML-111 in the treatment of various inflammatory and pain-related conditions.

Mechanism of Action

The exact mechanism of action of N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of inflammatory mediators such as leukotrienes. By inhibiting the activity of 5-LOX, N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide may reduce inflammation and pain.
Biochemical and physiological effects:
N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as leukotrienes and prostaglandins. Additionally, N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide has been shown to reduce the infiltration of inflammatory cells into tissues. These effects may contribute to the anti-inflammatory and analgesic properties of N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide.

Advantages and Limitations for Lab Experiments

One advantage of using N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide in lab experiments is that it has been extensively studied and has a well-established mechanism of action. Additionally, N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide is relatively easy to synthesize and is commercially available. However, one limitation of using N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide in lab experiments is that it may have off-target effects that could complicate the interpretation of results.

Future Directions

There are several potential future directions for research on N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide. One area of interest is the potential use of N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide in the treatment of chronic pain conditions. Additionally, there is interest in exploring the potential use of N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide in combination with other drugs for the treatment of inflammatory conditions. Finally, there is interest in further elucidating the mechanism of action of N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide and identifying potential off-target effects.

Synthesis Methods

The synthesis of N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide involves the reaction of 3-(2-methylpyrazol-3-yl)piperidine-1-carboxylic acid with N-butyl-N-methylamine. The reaction is typically carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide.

Scientific Research Applications

N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide has been extensively studied for its potential therapeutic applications in various inflammatory and pain-related conditions. It has been shown to have anti-inflammatory effects in animal models of arthritis, colitis, and sepsis. Additionally, N-butyl-N-methyl-3-(2-methylpyrazol-3-yl)piperidine-1-carboxamide has been shown to have analgesic effects in animal models of neuropathic pain and inflammatory pain.